Cas no 66622-47-7 (m-Isobutyl Ibuprofen)
m-Isobutyl Ibuprofen structure
Product Name:m-Isobutyl Ibuprofen
CAS No:66622-47-7
MF:C13H18O2
MW:206.280824184418
MDL:MFCD08275582
CID:396070
PubChem ID:11424295
Update Time:2025-04-19
m-Isobutyl Ibuprofen Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-methyl-3-(2-methylpropyl)-
- m-Isobutyl Ibuprofen
- 2-[3-(2-methylpropyl)phenyl]propanoic acid
- 2-(3-Isobutylphenyl)propanoic acid
- Ibuprofen EP Impurity A
- 2-[3-(2-methyl-propyl)-phenyl]-propionic acid
- AKOS023890981
- Q27281527
- W-203466
- 2-(3-Isobutylphenyl)propionic Acid
- (2RS)-2-[3-(2-Methylpropyl)phenyl] propanoic acid
- (2RS)-2-(3-(2-Methylpropyl)phenyl)propanoic acid
- JIL536872H
- .ALPHA.-(3-ISOBUTYLPHENYL)PROPIONIC ACID
- Z1508927883
- Ibuprofen specified impurity A [EP]
- 66622-47-7
- AS-48148
- 1346598-90-0
- m-IsobutylIbuprofen-d3
- CHEMBL187556
- ;2-(3-Isobutylphenyl)propionic Acid
- FT-0670423
- PD179849
- (2RS)-2-[3-(2-Methylpropyl)phenyl]propanoic Acid
- BENZENEACETIC ACID, .ALPHA.-METHYL-3-(2-METHYLPROPYL)-
- 2-(3-isobutylphenyl)propanoicacid
- UNII-JIL536872H
- EN300-206804
- MFCD08275582
- (2RS)-2-[3-(2-Methylpropyl)phenyl]propanoic Acid; Ibuprofen Imp. A (EP); Ibuprofen Impurity A
- IBUPROFEN IMPURITY A [EP IMPURITY]
- F19283
- .ALPHA.-METHYL-3-(2-METHYLPROPYL)PHENYLACETIC ACID
- Benzeneacetic acid, alpha-methyl-3-(2-methylpropyl)-
- alpha-Methyl-3-(2-methylpropyl)phenylacetic acid
- alpha-(3-Isobutylphenyl)propionic acid
- SCHEMBL66534
- Ibuprofen Imp. A: (2RS)-2-[3-(2-Methylpropyl)-phenyl]propanoic Acid
- Ibuprofen EP Impurity A (m-Isobutyl Ibuprofen)
-
- MDL： MFCD08275582
- Inchi： 1S/C13H18O2/c1-9(2)7-11-5-4-6-12(8-11)10(3)13(14)15/h4-6,8-10H,7H2,1-3H3,(H,14,15)
- InChI Key： SFVKLYXPBKITCE-UHFFFAOYSA-N
- SMILES： OC(C(C)C1=CC=CC(=C1)CC(C)C)=O
Computed Properties
- Exact Mass: 206.13100
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 3.07320
m-Isobutyl Ibuprofen Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at recommended temperature
m-Isobutyl Ibuprofen Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
m-Isobutyl Ibuprofen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I780080-25mg |
m-Isobutyl Ibuprofen |
66622-47-7 | 25mg |
$ 253.00 | 2023-09-07 | ||
| TRC | I780080-250mg |
m-Isobutyl Ibuprofen |
66622-47-7 | 250mg |
$ 1958.00 | 2023-09-07 | ||
| abcr | AB511332-250 mg |
2-(3-Isobutylphenyl)propanoic acid; . |
66622-47-7 | 250MG |
€887.50 | 2022-03-01 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR1933-20MG |
66622-47-7 | 20MG |
￥10724.42 | 2023-01-14 | |||
| eNovation Chemicals LLC | D771421-100mg |
2-(3-ISOBUTYLPHENYL)PROPANOIC ACID |
66622-47-7 | 98% | 100mg |
$1420 | 2024-06-06 | |
| abcr | AB511332-1 g |
2-(3-Isobutylphenyl)propanoic acid; . |
66622-47-7 | 1g |
€1,916.10 | 2023-04-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR1933-20MG |
m-Isobutyl Ibuprofen |
66622-47-7 | 20mg |
¥7718.21 | 2025-01-16 | ||
| Enamine | EN300-206804-0.05g |
2-[3-(2-methylpropyl)phenyl]propanoic acid |
66622-47-7 | 95% | 0.05g |
$271.0 | 2023-09-16 | |
| Enamine | EN300-206804-0.1g |
2-[3-(2-methylpropyl)phenyl]propanoic acid |
66622-47-7 | 95% | 0.1g |
$404.0 | 2023-09-16 | |
| Enamine | EN300-206804-0.25g |
2-[3-(2-methylpropyl)phenyl]propanoic acid |
66622-47-7 | 95% | 0.25g |
$576.0 | 2023-09-16 |
m-Isobutyl Ibuprofen Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
66622-47-7 (m-Isobutyl Ibuprofen) Related Products
- 3585-47-5(Ibuprofen impurity 1)
- 31121-93-4(Ibuprofen sodium)
- 51146-56-6((S)-(+)-Ibuprofen)
- 64451-78-1(2-[4-(2-Methyl-2-butanyl)phenyl]propanoic acid)
- 51146-57-7((R)-(-)-Ibuprofen)
- 66840-44-6(Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, copper(2+) salt (2:1))
- 139466-08-3(Profen)
- 121662-14-4(Ibuprofen-d)
- 64451-77-0(2-[4-(3-Methylbutyl)phenyl]propanoic Acid)
- 15687-27-1(Ibuprofen)
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